Cas no 2228464-66-0 (4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol)

• Product Name: 4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol
• CAS No: 2228464-66-0
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6381664
• PubChem ID: 165782351
• Update Time: 2025-06-14

4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol
• 2228464-66-0
• EN300-1803085

• Inchi： 1S/C10H15NO3/c1-14-10-4-8(13)2-3-9(10)7(5-11)6-12/h2-4,7,12-13H,5-6,11H2,1H3
• InChI Key： PIHOEVNASZKXIJ-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC(=CC=1OC)O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol

Research Briefing on 4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol (CAS: 2228464-66-0)

In recent years, the compound 4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol (CAS: 2228464-66-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activities, and potential clinical implications.

The synthesis of 4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production. The compound's structural complexity, featuring both amino and hydroxy functional groups, poses challenges in synthesis but also offers opportunities for derivatization and modification to enhance its pharmacological properties.

Pharmacological studies have revealed that 4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key pro-inflammatory cytokines. Additionally, its antioxidant properties have been investigated, showing promise in mitigating oxidative stress-related pathologies.

Recent findings also indicate that this compound may have applications in neurodegenerative diseases. Studies have demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects in models of Alzheimer's and Parkinson's diseases. These effects are attributed to its interaction with neuronal receptors and its capacity to reduce amyloid-beta aggregation.

In the context of cancer research, 4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol has been explored for its anti-proliferative effects on certain cancer cell lines. Mechanistic studies suggest that it induces apoptosis via mitochondrial pathways and inhibits angiogenesis, making it a candidate for further development as an anti-cancer therapeutic.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently focusing on structural optimization and formulation strategies to overcome these hurdles.

In conclusion, 4-(1-amino-3-hydroxypropan-2-yl)-3-methoxyphenol (CAS: 2228464-66-0) represents a versatile molecule with significant therapeutic potential. Ongoing research aims to elucidate its full pharmacological profile and explore its applications in various disease contexts. The compound's unique structural and functional attributes position it as a valuable candidate for future drug development efforts in the chemical biology and pharmaceutical sectors.